Cas no 2710164-76-2 (Methyl 5-ethyl-2-fluoro-3-formylbenzoate)
Methyl 5-ethyl-2-fluoro-3-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-ethyl-2-fluoro-3-formylbenzoate
-
- Inchi: 1S/C11H11FO3/c1-3-7-4-8(6-13)10(12)9(5-7)11(14)15-2/h4-6H,3H2,1-2H3
- InChI Key: OHQZNEIYFIKCTC-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(F)C(=CC(=C1)CC)C=O)=O
Methyl 5-ethyl-2-fluoro-3-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KA9-250mg |
Methyl 5-ethyl-2-fluoro-3-formylbenzoate |
2710164-76-2 | 95% | 250mg |
$890.00 | 2025-02-13 | |
| Aaron | AR022KA9-500mg |
Methyl 5-ethyl-2-fluoro-3-formylbenzoate |
2710164-76-2 | 95% | 500mg |
$1011.00 | 2025-02-13 |
Methyl 5-ethyl-2-fluoro-3-formylbenzoate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Methyl 5-ethyl-2-fluoro-3-formylbenzoate
Methyl 5-ethyl-2-fluoro-3-formylbenzoate (CAS No. 2710164-76-2): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-ethyl-2-fluoro-3-formylbenzoate, identified by the chemical compound identifier CAS No. 2710164-76-2, represents a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its versatile applications in the development of novel therapeutic agents.
The molecular structure of Methyl 5-ethyl-2-fluoro-3-formylbenzoate comprises a benzoate core substituted with an ethyl group at the 5-position, a fluorine atom at the 2-position, and a formyl group at the 3-position. This specific arrangement imparts distinct reactivity and binding properties, making it an invaluable building block for medicinal chemists. The presence of the formyl group, in particular, facilitates further functionalization through condensation reactions, enabling the synthesis of complex heterocyclic scaffolds that are prevalent in modern drug candidates.
In the context of contemporary pharmaceutical research, Methyl 5-ethyl-2-fluoro-3-formylbenzoate has been extensively explored for its potential in addressing various therapeutic challenges. Recent studies have highlighted its role in the development of inhibitors targeting enzymes involved in inflammatory pathways. The fluorine substituent, known for its ability to enhance metabolic stability and binding affinity, has been particularly instrumental in optimizing drug-like properties. Furthermore, the ethyl group contributes to lipophilicity, a critical parameter for oral bioavailability.
One notable application of this compound is in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The formyl group serves as a versatile handle for linking other pharmacophores, allowing for the creation of molecules with enhanced selectivity and potency. For instance, researchers have leveraged Methyl 5-ethyl-2-fluoro-3-formylbenzoate to develop novel inhibitors of Janus kinases (JAKs), which play a crucial role in immune regulation. These inhibitors have shown promise in preclinical models for conditions such as rheumatoid arthritis and psoriasis.
The utility of Methyl 5-ethyl-2-fluoro-3-formylbenzoate extends beyond kinase inhibition. It has also been utilized in the design of small-molecule modulators targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The benzoate moiety provides a rigid framework that can be fine-tuned to achieve optimal receptor binding interactions. Additionally, the formyl group allows for further derivatization into amides or esters, expanding its synthetic utility.
Recent advancements in computational chemistry have further enhanced the strategic use of Methyl 5-ethyl-2-fluoro-3-formylbenzoate. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with improved pharmacokinetic profiles. By integrating virtual screening techniques with experimental validation, researchers have been able to rapidly identify lead compounds derived from this intermediate. This synergistic approach has significantly accelerated the drug discovery process.
The synthesis of Methyl 5-ethyl-2-fluoro-3-formylbenzoate itself presents an interesting challenge due to its multi-substituted aromatic core. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on more streamlined approaches, leveraging catalytic systems that minimize byproduct formation and improve overall efficiency. These innovations have made it more feasible to produce this compound on scales suitable for industrial applications.
In conclusion, Methyl 5-ethyl-2-fluoro-3-formylbenzoate (CAS No. 2710164-76-2) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.
2710164-76-2 (Methyl 5-ethyl-2-fluoro-3-formylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)